79-44-7

Dimethylcarbamoylchloride

In Stock

• CAS RN:
• 79-44-7

• Formula:
• C3H6ClNO

• InChI:
• InChI=1S/C3H6ClNO/c1-5(2)3(4)6/h1-2H3

• InChIKey:
• YIIMEMSDCNDGTB-UHFFFAOYSA-N

• Dimethylcarbamoyl chloride appears as a colorless to yellow liquid with a pungent odor. Burns to skin, eyes and mucous membranes. A lachrymator. Used to make dyes and pharmaceuticals.
  Dimethylcarbamoyl chloride is a halide. It derives from a carbamic acid.
  Dimethylcarbamoyl chloride is used as an intermediate in the production of pharmaceuticals, pesticides, and dyes. Acute (short-term) inhalation exposure to dimethylcarbamoyl chloride has been observed to result in damaged mucous membranes of the nose, throat, and lungs, and cause difficulty in breathing in rats. No information is available on the chronic (long-term), reproductive, developmental, or carcinogenic health effects of dimethylcarbamoyl chloride in humans. Nasal tract carcinomas have been observed in rats and male hamsters following inhalation exposure. EPA has not classified dimethylcarbamoyl chloride for p...

3-[Methyl(phenyl)amino]propan-1-ol

In Stock

• CAS RN:
• 34579-44-7

• Formula:
• C10H15NO

• InChI:
• InChI=1S/C10H15NO/c1-11(8-5-9-12)10-6-3-2-4-7-10/h2-4,6-7,12H,5,8-9H2,1H3

• InChIKey:
• IIGMKEMGAKXEQH-UHFFFAOYSA-N

• 3-[Methyl(phenyl)amino]propan-1-ol is a useful research compound. Its molecular formula is C10H15NO and its molecular weight is 165.236. The purity is usually 95%.

(3-Methylcyclopentyl)methanamine

In Stock

• CAS RN:
• 42079-44-7

• Formula:
• C7H15N

• InChI:
• InChI=1S/C7H15N/c1-6-2-3-7(4-6)5-8/h6-7H,2-5,8H2,1H3

• InChIKey:
• KVGLUIXQRLCKPF-UHFFFAOYSA-N

• (3-Methylcyclopentyl)methanamine is a useful research compound. Its molecular formula is C7H15N and its molecular weight is 113.204. The purity is usually 95%.

1-[4-(2,2,2-Trifluoroethoxy)phenyl]ethanone

In Stock

• CAS RN:
• 76579-44-7

• Formula:
• C10H9F3O2

• InChI:
• InChI=1S/C10H9F3O2/c1-7(14)8-2-4-9(5-3-8)15-6-10(11,12)13/h2-5H,6H2,1H3

• InChIKey:
• WLTPFXQNFLAKQT-UHFFFAOYSA-N

• 1-[4-(2,2,2-Trifluoroethoxy)phenyl]ethanone is a useful research compound. Its molecular formula is C10H9F3O2 and its molecular weight is 218.175. The purity is usually 95%.

2-(Benzyloxy)-N-methylaniline

In Stock

• CAS RN:
• 144879-44-7

• Formula:
• C14H15NO

• InChI:
• InChI=1S/C14H15NO/c1-15-13-9-5-6-10-14(13)16-11-12-7-3-2-4-8-12/h2-10,15H,11H2,1H3

• InChIKey:
• AMNSYLBRSSWYMT-UHFFFAOYSA-N

• 2-(Benzyloxy)-N-methylaniline is a useful research compound. Its molecular formula is C14H15NO and its molecular weight is 213.27 g/mol. The purity is usually 95%.

2-Chlorobenzimidazol-1-amine

• CAS RN:
• 107879-44-7

• Formula:
• C7H6ClN3

• InChI:
• InChI=1S/C7H6ClN3/c8-7-10-5-3-1-2-4-6(5)11(7)9/h1-4H,9H2

• InChIKey:
• SLRCPQPUVVCNPH-UHFFFAOYSA-N

• 2-Chlorobenzimidazol-1-amine, also known as 2-Chlorobenzimidazol-1-amine, is a useful research compound. Its molecular formula is C7H6ClN3 and its molecular weight is 167.59 g/mol. The purity is usually 95%.

2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)-1-(pyrrolidin-1-yl)ethanone

In Stock

• CAS RN:
• 681279-44-7

• Formula:
• C23H26N2OS

• InChI:
• InChI=1S/C23H26N2OS/c1-17-9-10-18(2)19(13-17)14-25-15-22(20-7-3-4-8-21(20)25)27-16-23(26)24-11-5-6-12-24/h3-4,7-10,13,15H,5-6,11-12,14,16H2,1-2H3

• InChIKey:
• UGWHXDXDWMDYOE-UHFFFAOYSA-N

• 2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)-1-(pyrrolidin-1-yl)ethanone is a useful research compound. Its molecular formula is C23H26N2OS and its molecular weight is 378.53. The purity is usually 95%.

8-allyl-N-(3-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide

In Stock

• CAS RN:
• 681479-44-7

• Formula:
• C20H17NO4

• InChI:
• InChI=1S/C20H17NO4/c1-3-6-13-7-4-8-14-11-17(20(23)25-18(13)14)19(22)21-15-9-5-10-16(12-15)24-2/h3-5,7-12H,1,6H2,2H3,(H,21,22)

• InChIKey:
• GAHHOFDOOJMYIW-UHFFFAOYSA-N

• 8-allyl-N-(3-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C20H17NO4 and its molecular weight is 335.359. The purity is usually 95%.

4-methoxy-N'-(6-methyl-1,3-benzothiazol-2-yl)benzohydrazide

In Stock

• CAS RN:
• 851979-44-7

• Formula:
• C16H15N3O2S

• InChI:
• InChI=1S/C16H15N3O2S/c1-10-3-8-13-14(9-10)22-16(17-13)19-18-15(20)11-4-6-12(21-2)7-5-11/h3-9H,1-2H3,(H,17,19)(H,18,20)

• InChIKey:
• YQEZCTIGJYOEBS-UHFFFAOYSA-N

• 4-methoxy-N'-(6-methyl-1,3-benzothiazol-2-yl)benzohydrazide is a useful research compound. Its molecular formula is C16H15N3O2S and its molecular weight is 313.38. The purity is usually 95%.

Tert-butyl 2-[4-(8-methoxy-2-oxochromen-3-yl)-2-oxochromen-7-yloxy]acetate

In Stock

• CAS RN:
• 869079-44-7

• Formula:
• C25H22O8

• InChI:
• InChI=1S/C25H22O8/c1-25(2,3)33-22(27)13-30-15-8-9-16-17(12-21(26)31-20(16)11-15)18-10-14-6-5-7-19(29-4)23(14)32-24(18)28/h5-12H,13H2,1-4H3

• InChIKey:
• QXLBLGBDRBPREZ-UHFFFAOYSA-N

• Tert-butyl 2-[4-(8-methoxy-2-oxochromen-3-yl)-2-oxochromen-7-yloxy]acetate is a useful research compound. Its molecular formula is C25H22O8 and its molecular weight is 450.443. The purity is usually 95%.

5-methoxy-3-(5-methoxy-1H-indol-3-yl)-1H-indole

• CAS RN:
• 916179-44-7

• Formula:
• C18H16N2O2

• InChI:
• InChI=1S/C18H16N2O2/c1-21-11-3-5-17-13(7-11)15(9-19-17)16-10-20-18-6-4-12(22-2)8-14(16)18/h3-10,19-20H,1-2H3

• InChIKey:
• MNJAPXVKNJGGLO-UHFFFAOYSA-N

• 5-methoxy-3-(5-methoxy-1H-indol-3-yl)-1H-indole, also known as 5-methoxy-3-(5-methoxy-1H-indol-3-yl)-1H-indole, is a useful research compound. Its molecular formula is C18H16N2O2 and its molecular weight is 292.3 g/mol. The purity is usually 95%.

3',4'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898779-44-7

• Formula:
• C19H22O

• InChI:
• InChI=1S/C19H22O/c1-13-5-7-17(11-15(13)3)8-10-19(20)18-9-6-14(2)16(4)12-18/h5-7,9,11-12H,8,10H2,1-4H3

• InChIKey:
• BFGHRIMDAWRGPI-UHFFFAOYSA-N

• 3',4'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C19H22O and its molecular weight is 266.4 g/mol. The purity is usually 95%.

3-(3-Aminophenyl)propanoic acid hydrochloride

In Stock

• CAS RN:
• 102879-44-7

• Formula:
• C9H12ClNO2

• InChI:
• InChI=1S/C9H11NO2.ClH/c10-8-3-1-2-7(6-8)4-5-9(11)12;/h1-3,6H,4-5,10H2,(H,11,12);1H

• InChIKey:
• QBOBODDISCLHPG-UHFFFAOYSA-N

• 3-(3-Aminophenyl)propanoic acid hydrochloride is a useful research compound. Its molecular formula is C9H12ClNO2 and its molecular weight is 201.65 g/mol. The purity is usually 95%.

Ppack trifluoroacetate

In Stock

• CAS RN:
• 157379-44-7

• Formula:
• C23H32ClF3N6O5

• InChI:
• InChI=1S/C21H31ClN6O3.C2HF3O2/c22-13-18(29)16(8-4-10-26-21(24)25)27-19(30)17-9-5-11-28(17)20(31)15(23)12-14-6-2-1-3-7-14;3-2(4,5)1(6)7/h1-3,6-7,15-17H,4-5,8-13,23H2,(H,27,30)(H4,24,25,26);(H,6,7)/t15-,16+,17+;/m1./s1

• InChIKey:
• LVMMUTOLGAPIGO-LPZNKSAJSA-N

• Ppack trifluoroacetate is a synthetic peptide derivative that irreversibly and specifically inhibits thrombin-mediated platelet activation by binding with high affinity to the active site of thrombin (Ki = 0.24 nM). It has been used as an anticoagulant (100 μM) and to study thrombin-mediated fibrin deposition, angiogenesis, and proinflammatory processes.

2-fluoro-N-{3-[1-(methylsulfanyl)ethyl]phenyl}pyridine-4-carboxamide

Usually In Stock

• CAS RN:
• 1386779-44-7

• Formula:
• C15H15FN2OS

• InChI:
• InChI=1S/C15H15FN2OS/c1-10(20-2)11-4-3-5-13(8-11)18-15(19)12-6-7-17-14(16)9-12/h3-10H,1-2H3,(H,18,19)

• InChIKey:
• WMCCFTVEPZMUDH-UHFFFAOYSA-N

• 2-fluoro-N-{3-[1-(methylsulfanyl)ethyl]phenyl}pyridine-4-carboxamide is a useful research compound. Its molecular formula is C15H15FN2OS and its molecular weight is 290.36. The purity is usually 95%.

3-bromo-N-[2-(ethylsulfanyl)cyclopentyl]-6-fluoropyridine-2-carboxamide

Usually In Stock

• CAS RN:
• 2094579-44-7

• Formula:
• C13H16BrFN2OS

• InChI:
• InChI=1S/C13H16BrFN2OS/c1-2-19-10-5-3-4-9(10)16-13(18)12-8(14)6-7-11(15)17-12/h6-7,9-10H,2-5H2,1H3,(H,16,18)

• InChIKey:
• AGICLQIJLSVLEX-UHFFFAOYSA-N

• 3-bromo-N-[2-(ethylsulfanyl)cyclopentyl]-6-fluoropyridine-2-carboxamide is a useful research compound. Its molecular formula is C13H16BrFN2OS and its molecular weight is 347.25. The purity is usually 95%.

1-(1-(5-Bromonicotinoyl)piperidin-4-yl)-3-methylimidazolidine-2,4-dione

In Stock

• CAS RN:
• 2175979-44-7

• Formula:
• C15H17BrN4O3

• InChI:
• InChI=1S/C15H17BrN4O3/c1-18-13(21)9-20(15(18)23)12-2-4-19(5-3-12)14(22)10-6-11(16)8-17-7-10/h6-8,12H,2-5,9H2,1H3

• InChIKey:
• UAFYNZMWXICNQL-UHFFFAOYSA-N

• 1-(1-(5-Bromonicotinoyl)piperidin-4-yl)-3-methylimidazolidine-2,4-dione is a useful research compound. Its molecular formula is C15H17BrN4O3 and its molecular weight is 381.23. The purity is usually 95%.

1-(2,2-Di(furan-2-yl)ethyl)-3-(3-methoxyphenyl)urea

In Stock

• CAS RN:
• 2188279-44-7

• Formula:
• C18H18N2O4

• InChI:
• InChI=1S/C18H18N2O4/c1-22-14-6-2-5-13(11-14)20-18(21)19-12-15(16-7-3-9-23-16)17-8-4-10-24-17/h2-11,15H,12H2,1H3,(H2,19,20,21)

• InChIKey:
• JWHXRJOLHHCSHU-UHFFFAOYSA-N

• 1-(2,2-Di(furan-2-yl)ethyl)-3-(3-methoxyphenyl)urea is a useful research compound. Its molecular formula is C18H18N2O4 and its molecular weight is 326.352. The purity is usually 95%.